3-(Dimethylamino)prop-2-enenitrile
Overview
Description
3-(Dimethylamino)prop-2-enenitrile is a useful research compound. Its molecular formula is C5H8N2 and its molecular weight is 96.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Reactivity Studies : Jasiński et al. (2016) investigated the molecular structure of a related compound, (2E)-3-[4-(dimethylamino)phenyl]-2-nitroprop-2-enenitrile, using experimental and theoretical methods. They found it exists in a zwitterionic form in the solid state and dissolved in organic solvents (Jasiński et al., 2016).
Nonlinear Optical Properties : Rahulan et al. (2014) synthesized a derivative of 3-(Dimethylamino)prop-2-enenitrile and investigated its nonlinear optical properties, indicating potential applications in optical devices (Rahulan et al., 2014).
Optical and X-ray Diffraction Characterization : Percino et al. (2017) characterized different emissions of a derivative of 3-(Dimethylamino)prop-2-enenitrile due to crystal habit and size, contributing to our understanding of the relationship between crystal properties and optical behavior (Percino et al., 2017).
Electro-Optical and Charge-Transport Properties : Irfan et al. (2015) conducted a quantum chemical investigation of the electro-optical and charge-transport properties of a related compound, revealing insights into its potential as an efficient hole-transport material (Irfan et al., 2015).
Synthesis and Bioactivity of Enaminone Complexes : Jeragh and Elassar (2015) reported the synthesis of 3-(dimethylamino)prop-2-enenitrile-based enaminones and their chelation with various metals, evaluating their bioactivity against bacteria and fungi (Jeragh & Elassar, 2015).
Synthesis of Trifluoromethyl-substituted Azaheterocycles : Mityuk and Ryabukhin (2020) discussed the application of a derivative of 3-(Dimethylamino)prop-2-enenitrile in the synthesis of azaheterocycles, highlighting its efficiency as a precursor (Mityuk & Ryabukhin, 2020).
Clinical Evaluation as a Coronary Vasodilator : Sandler (1960) conducted a clinical evaluation of a derivative of 3-(Dimethylamino)prop-2-enenitrile as a coronary vasodilator, though no significant change was observed in patients with angina pectoris (Sandler, 1960).
properties
IUPAC Name |
3-(dimethylamino)prop-2-enenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2/c1-7(2)5-3-4-6/h3,5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKKBIZXAEDFPNL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201030925 |
Source
|
| Record name | 3-(Dimethylamino)acrylonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201030925 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
96.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2407-68-3, 35520-41-3 |
Source
|
| Record name | 3-(Dimethylamino)acrylonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2407-68-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Dimethylamino)acrylonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201030925 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | trans-3-(Dimethylamino)acrylonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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